Cas no 395-82-4 (4-Fluoro-2-methoxybenzoic acid)

4-Fluoro-2-methoxybenzoic acid Properties

Names and Identifiers

• 4-Fluoro-2-methoxybenzoic acid
• 4-Fluoro-o-anisic Acid
• 4-Fluoro-2-methoxybenzoicacid
• 2-Methoxy-4-Fluorobenzoic Acid
• 4-fluoro-2-methoxy-benzoic Acid
• Benzoic acid, 4-fluoro-2-methoxy-
• PubChem4969
• KSC494S1H
• RARECHEM AL BE 1023
• 4-fluoro-2-methoxy benzoic acid
• UUQDNAPKWPKHMK-UHFFFAOYSA-N
• TD1058
• SBB064420
• AS02598
• FS-
• AKOS001260729
• F0680
• FS-1325
• EN300-106621
• J-515339
• 4-fluoro-2-methoxybenzoic acid, AldrichCPR
• DTXSID70379093
• MFCD00673010
• FT-0654579
• Z203240832
• SY030520
• 395-82-4
• A20023
• SCHEMBL927338
• AM20050127
• AC-3973
• CS-W002664
• DTXCID20330119
• DB-031134
• +Expand

• MDL： MFCD00673010
• InChIKey： UUQDNAPKWPKHMK-UHFFFAOYSA-N
• Inchi： 1S/C8H7FO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• SMILES： FC1C([H])=C([H])C(C(=O)O[H])=C(C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 170.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.038
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.53250
• PSA: 46.53000
• Boiling Point: 266.9℃ at 760 mmHg
• Melting Point: 135.0 to 139.0 deg-C
• Flash Point: 115.2°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.307

4-Fluoro-2-methoxybenzoic acid Security Information

• Symbol: GHS07
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning

4-Fluoro-2-methoxybenzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%